Cas no 2460756-72-1 (tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate)

• Product Name: tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate
• CAS No: 2460756-72-1
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• MDL: MFCD32702769
• CID: 5670748
• PubChem ID: 154848882
• Update Time: 2025-05-23

tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[1-(2-amino-1,3-thiazol-4-yl)cyclopropyl]carbamate
• Z4208734535
• 2460756-72-1
• EN300-26978035
• tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate

• MDL： MFCD32702769
• Inchi： 1S/C11H17N3O2S/c1-10(2,3)16-9(15)14-11(4-5-11)7-6-17-8(12)13-7/h6H,4-5H2,1-3H3,(H2,12,13)(H,14,15)
• InChI Key： QVIDFDCXLJXJPG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.10414797g/mol
• Monoisotopic Mass: 255.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate

tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate: A Comprehensive Overview

tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate (CAS No. 2460756-72-1) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropyl group, which is known for its strained ring structure and reactivity, and its thiazole ring, a heterocyclic aromatic system that contributes to its stability and potential bioactivity. The presence of an amino group further enhances its functional versatility, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate involves a multi-step process that typically begins with the preparation of the thiazole derivative. The thiazole ring is synthesized through a condensation reaction between an amine and a thioamide or thiourea derivative. This step is critical as it establishes the core structure of the molecule. Subsequent steps involve the introduction of the cyclopropyl group and the tert-butyl carbamate moiety, which are appended to the thiazole ring through carefully controlled coupling reactions. The use of protecting groups and precise stoichiometric control ensures the formation of the desired product with high purity.

Recent studies have highlighted the potential of tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate in the development of novel therapeutic agents. Its unique combination of structural features makes it an attractive lead compound for targeting various biological pathways. For instance, research has shown that the cyclopropyl group can act as a bioisostere for larger rings, potentially improving drug absorption and bioavailability. Additionally, the thiazole ring has been implicated in modulating enzyme activity, suggesting its role in designing inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In terms of pharmacokinetics, tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate exhibits favorable properties that make it suitable for further preclinical testing. Studies have demonstrated moderate solubility in aqueous solutions, which is essential for systemic delivery. Furthermore, preliminary toxicity studies indicate low cytotoxicity at therapeutic concentrations, which is a positive indicator for its safety profile.

The application of advanced computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate can bind effectively to target proteins such as kinases and proteases. These findings underscore its potential as a lead compound in drug design programs aimed at treating conditions like inflammatory diseases and infectious disorders.

From a synthetic chemistry perspective, the development of more efficient routes to prepare tert-butyl N-1-(2-amino-1,3-thiazol-4-yl)cyclopropylcarbamate remains an active area of research. Green chemistry approaches are being explored to minimize waste and reduce environmental impact during its synthesis. For example, catalytic methods using transition metal catalysts are being investigated to facilitate key coupling reactions with higher yields and selectivity.

In conclusion, tert-butyl N-1-(2-amino-1,3-thiazol-4-yli)cyclopropyle carbamate (CAS No. 246075672) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and promising biological properties make it a valuable asset in the pursuit of innovative solutions across diverse scientific domains.